3-Bromo-2-chloro-5-(trifluoromethoxy)aniline

• IUPAC Name: 3-bromo-2-chloro-5-(trifluoromethoxy)aniline
• InChI: InChI=1S/C7H4BrClF3NO/c8-4-1-3(14-7(10,11)12)2-5(13)6(4)9/h1-2H,13H2
• InChI Key: WPSMNOTYSWUEIO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1N)Cl)Br)OC(F)(F)F
• Molecular Formula: C7H4BrClF3NO
• Molecular Weight: 290.46 g/mol
• CAS No.: 1805577-14-3

Description

“3-Bromo-2-chloro-5-(trifluoromethoxy)aniline” is a compound that contains an aniline group, which is an amino group (-NH2) attached to a phenyl group (a benzene ring). It also has a trifluoromethoxy group (-OCF3), a bromine atom, and a chlorine atom attached to the phenyl ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with aniline or a substituted aniline. The bromine and chlorine atoms could be introduced via electrophilic aromatic substitution reactions, and the trifluoromethoxy group could be introduced via a nucleophilic aromatic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzene ring with the various substituents attached. The exact geometry would depend on the positions of the substituents on the ring.

Chemical Reactions Analysis

As an aniline derivative, this compound could undergo reactions typical of anilines, such as acylation or diazotization. The presence of the halogen atoms and the trifluoromethoxy group could also influence its reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the nature of the substituents and their positions on the benzene ring. For example, the presence of the trifluoromethoxy group could increase the compound’s stability and resistance to hydrolysis.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many aniline derivatives are used in the manufacture of dyes, pharmaceuticals, and polymers.

Safety and Hazards

Like many organic compounds, this compound could present safety hazards such as flammability. The presence of the amino group could also make it a skin and eye irritant.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, further studies could be conducted to evaluate its efficacy and safety.